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Compound of Interest

Compound Name: 2-[(E)-2-phenylethenyl]phenol

Cat. No.: B100126 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the storage, handling, and troubleshooting of

experiments involving 2-[(E)-2-phenylethenyl]phenol (also known as 2-Stilbenol or 2-

hydroxystilbene).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 2-[(E)-2-phenylethenyl]phenol?

A1: To ensure the stability and integrity of 2-[(E)-2-phenylethenyl]phenol, it is crucial to store

it under the following conditions:

Temperature: For long-term storage, it is recommended to keep the compound at -20°C.[1]

For short-term storage, refrigeration at 2-8°C is acceptable.

Light: This compound is light-sensitive.[2] It should be stored in an amber or opaque vial to

protect it from light. Exposure to fluorescent light or UV radiation can cause trans-to-cis

isomerization.[1]

Atmosphere: It is recommended to handle and store 2-[(E)-2-phenylethenyl]phenol under

an inert gas, such as argon or nitrogen, to prevent oxidation.[2]

Container: The compound should be kept in a tightly sealed container to prevent moisture

absorption and contamination.[2]
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Q2: What are the common synonyms for 2-[(E)-2-phenylethenyl]phenol?

A2: This compound is also known by several other names, including:

2-Stilbenol

2-hydroxystilbene

2-Styrylphenol

trans-hydroxystilbene

Q3: What personal protective equipment (PPE) should be used when handling this compound?

A3: Due to its phenolic nature, appropriate PPE should always be worn. This includes, but is

not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential to prevent skin

contact.[3]

Eye Protection: Safety glasses or goggles should be worn to protect from dust or splashes.

[3]

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Respiratory Protection: If handling the compound as a powder outside of a chemical fume

hood, a dust mask or respirator should be used to avoid inhalation.[4]
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Problem Possible Cause Suggested Solution

Compound has changed color

(e.g., yellowing or browning).

Oxidation or degradation of the

phenolic group.

Discard the sample and use a

fresh, properly stored batch.

Ensure future storage is under

an inert atmosphere and

protected from light.

Inconsistent or non-

reproducible experimental

results.

Isomerization from the trans to

the cis form due to light

exposure. Degradation of the

compound.

Prepare fresh solutions for

each experiment and minimize

their exposure to light. Verify

the purity of your stock using a

suitable analytical method like

HPLC.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent. Insufficient mixing.

Refer to the solubility data

table below. Use gentle

heating or sonication to aid

dissolution, but be mindful of

potential degradation at

elevated temperatures.

Appearance of unexpected

peaks in HPLC analysis.

Degradation of the compound

(isomerization or oxidation).

Contamination of the sample

or solvent.

Analyze a fresh sample stored

under optimal conditions.

Ensure the purity of all

solvents and reagents used in

your experiment.

Data Presentation
Table 1: Physical and Chemical Properties of 2-[(E)-2-phenylethenyl]phenol
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Property Value

Molecular Formula C₁₄H₁₂O

Molecular Weight 196.24 g/mol

Appearance Off-white to pale yellow solid

Melting Point 148-150 °C

Table 2: Solubility of 2-[(E)-2-phenylethenyl]phenol

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble

N,N-Dimethylformamide (DMF) Soluble

Water Sparingly soluble

Note: Qualitative solubility data is provided. It is recommended to perform small-scale solubility

tests for your specific experimental concentrations.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Equilibrate the vial of 2-[(E)-2-phenylethenyl]phenol to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of the compound in a fume hood.

Add the desired volume of a suitable solvent (e.g., DMSO, ethanol) to achieve the target

concentration.

Vortex or sonicate the solution until the compound is fully dissolved.
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Store the stock solution in a tightly sealed, light-protected vial at -20°C. For frequent use,

smaller aliquots are recommended to avoid repeated freeze-thaw cycles.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

This is a general method and may require optimization for your specific instrumentation and

application.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA).

Gradient: Start with a suitable percentage of Mobile Phase B (e.g., 30%) and increase

linearly to a higher percentage (e.g., 95%) over a period of 15-20 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: UV detection at approximately 320 nm (stilbenes typically have

strong absorbance in this region).

Injection Volume: 10 µL.

Column Temperature: 25-30°C.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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